Cas no 22330-42-3 (1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl-)

1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl- structure
22330-42-3 structure
Product name:1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl-
CAS No:22330-42-3
MF:C15H13NO4
MW:271.26802
CID:289813
PubChem ID:89659

1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl-
    • 6,7-dimethoxy-2-methylbenzo[de]isoquinoline-1,3-dione
    • 6,7-Dimethoxy-2-methyl-1H-benz(de)isoquinoline-1,3(2H)-dione
    • 6,7-dimethoxy-2-methyl-1H-benzo[de]isoquinoline-1,3(2H)-dione
    • EINECS 244-915-5
    • DTXSID00176870
    • 6,7-Dimethoxy-2-methyl-1H-benz[de]isoquinoline-1,3(2H)-dione
    • MT4W9M54L4
    • SCHEMBL11040911
    • NS00027128
    • 22330-42-3
    • Inchi: InChI=1S/C15H13NO4/c1-16-14(17)8-4-6-10(19-2)13-11(20-3)7-5-9(12(8)13)15(16)18/h4-7H,1-3H3
    • InChI Key: GWQIRICPSOISHC-UHFFFAOYSA-N
    • SMILES: COC1=CC=C2C(N(C(C3=CC=C(OC)C1=C23)=O)C)=O

Computed Properties

  • Exact Mass: 271.08449
  • Monoisotopic Mass: 271.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8Ų
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.325
  • Boiling Point: 474.2°Cat760mmHg
  • Flash Point: 240.6°C
  • Refractive Index: 1.637
  • PSA: 55.84

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